Acid Red 122
Description
Acid Red 122 is an organic synthetic dye, also known as red AZO dye . It is often used for dyeing polyamide, silk, and wool fabric, especially suitable for nylon fabric dyeing . It usually shows a bright red color and is highly stable to light, heat, and chemicals .
Synthesis Analysis
The synthesis of Acid Red 122 involves a coupling reaction of an amine compound and an aromatic amine to obtain a dye by azotization of an azo intermediate . The manufacturing method includes 1,1-Bis (4-aminophenyl)cyclohexane double nitriding, and 4-Hydroxynaphthalene-1-sulfonic acid (2 Moore) coupled .
Molecular Structure Analysis
The molecular structure of Acid Red 122 is C38H30N4Na2O8S2 . It has a molecular weight of 780.78 .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of Acid Red 122 are complex and involve multiple steps. The process includes condensation reactions, diluting, neutralizing, and rake type drying, closing reactions, and hydrolyzing .
Physical And Chemical Properties Analysis
Acid Red 122 is an orange powder that is soluble in water . It has good solubility and color stability . It is highly stable to light, heat, and chemicals .
Safety and Hazards
Acid Red 122 is a toxic substance . Chemical safety practices must be strictly observed during use or preparation. Contact with skin and eyes should be avoided, and if there is contact, rinse immediately with water . It should be operated in a well-ventilated area to avoid inhaling its dust or steam .
properties
CAS RN |
12234-98-9 |
|---|---|
Product Name |
Acid Red 122 |
Molecular Formula |
C38H30N4Na2O8S2 |
Molecular Weight |
0 |
synonyms |
Red GN |
Origin of Product |
United States |
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